Cas no 4754-05-6 (6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-)

• Product Name: 6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
• CAS No: 4754-05-6
• MF: C₁₆H₁₈N₄O₇S
• MW: 410.401722431183
• CID: 333131
• PubChem ID: 3990558
• Update Time: 2025-04-19

6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
• Nsc83295; [3,4-diacetyloxy-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methyl a cetate;
• 9-(2,3,5-Tri-O-acetylpentofuranosyl)-9H-purine-6-thiol
• NSC98668
• Oprea1_683392
• NSC-98668
• NSC101763
• 4754-05-6
• 7687-42-5
• DTXSID80952598
• NSC-92028
• NSC66385
• inosine, 2',3',5'-triacetate
• NSC92028
• NSC-83295
• NSC-66385
• 3021-21-4
• BI 293
• NSC83295
• NSC-101763
• AKOS003000639
• NS00048925

• Inchi： 1S/C16H18N4O7S/c1-7(21)24-4-10-12(25-8(2)22)13(26-9(3)23)16(27-10)20-6-19-11-14(20)17-5-18-15(11)28/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,28)
• InChI Key： MENHRYRSGYYUJA-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 410.08974
• Monoisotopic Mass: 410.08962010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 130.34
• LogP: 0.81280